Cas no 631911-81-4 (4-Iodo-5-methyl-1H-benzoimidazole)

• Product Name: 4-Iodo-5-methyl-1H-benzoimidazole
• CAS No: 631911-81-4
• MF: C₈H₇IN₂
• MW: 258.059053659439
• MDL: MFCD32067723
• CID: 4715669
• Update Time: 2025-06-11

4-Iodo-5-methyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-methyl-1H-benzoimidazole
• 1H-Benzimidazole, 7-iodo-6-methyl-
• YHJCPFMSCWVSAS-UHFFFAOYSA-N

• MDL： MFCD32067723
• Inchi： 1S/C8H7IN2/c1-5-2-3-6-8(7(5)9)11-4-10-6/h2-4H,1H3,(H,10,11)
• InChI Key： YHJCPFMSCWVSAS-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Topological Polar Surface Area: 28.7

Additional information on 4-Iodo-5-methyl-1H-benzoimidazole

Introduction to 4-Iodo-5-methyl-1H-benzoimidazole (CAS No. 631911-81-4)

4-Iodo-5-methyl-1H-benzoimidazole, identified by its Chemical Abstracts Service (CAS) number 631911-81-4, is a significant intermediate in the field of pharmaceutical and chemical synthesis. This compound belongs to the benzoimidazole class, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The presence of both an iodine substituent and a methyl group on the benzoimidazole core imparts unique reactivity, making it a valuable building block for the development of novel bioactive molecules.

The benzoimidazole scaffold is well-documented for its role in drug discovery, particularly in the design of compounds targeting various biological pathways. Its structural framework allows for modifications that can enhance binding affinity, metabolic stability, and pharmacokinetic properties. Among the derivatives, 4-Iodo-5-methyl-1H-benzoimidazole stands out due to its potential in cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The iodine atom at the 4-position facilitates palladium-catalyzed reactions such as Suzuki-Miyaura and Stille couplings, enabling the introduction of diverse functional groups.

Recent advancements in medicinal chemistry have highlighted the importance of benzoimidazole derivatives in addressing unmet medical needs. Studies have demonstrated that modifications at the 5-position, such as the introduction of a methyl group, can influence electronic properties and interactions with biological targets. For instance, 4-Iodo-5-methyl-1H-benzoimidazole has been explored as a precursor in the synthesis of kinase inhibitors, which play a crucial role in oncology and inflammatory diseases. The compound’s ability to serve as a versatile intermediate has made it a focal point in academic and industrial research.

In the realm of material science, benzoimidazole derivatives are also valued for their optical and electronic properties. Researchers have leveraged compounds like 4-Iodo-5-methyl-1H-benzoimidazole to develop organic semiconductors and light-emitting diodes (OLEDs). The iodine substituent can modulate electron delocalization, affecting charge transport mechanisms. This has opened up possibilities for applications in flexible electronics and advanced display technologies. The compound’s reactivity further allows for further functionalization, enabling the creation of tailored materials with specific properties.

The synthesis of 4-Iodo-5-methyl-1H-benzoimidazole typically involves multi-step processes that begin with commercially available precursors. Common synthetic routes include halogenation and alkylation steps to introduce the iodine and methyl groups respectively. The efficiency of these synthetic pathways is critical for large-scale production, ensuring high yields and purity levels required for pharmaceutical applications. Advances in catalytic methods have improved the sustainability of these processes, reducing waste and energy consumption.

From a regulatory perspective, 4-Iodo-5-methyl-1H-benzoimidazole is subject to standard chemical safety protocols due to its reactive nature. While not classified as a hazardous or controlled substance under current regulations, proper handling procedures are essential to ensure workplace safety. Storage conditions should minimize exposure to moisture and light to prevent degradation. Detailed safety data sheets (SDS) are available to guide researchers and manufacturers in safe usage practices.

The growing interest in 4-Iodo-5-methyl-1H-benzoimidazole underscores its significance as a chemical entity with broad applicability. Ongoing research continues to uncover new synthetic strategies and applications, reinforcing its role as a cornerstone in modern chemistry. Collaborative efforts between academia and industry are driving innovation, leading to novel compounds that address complex challenges across multiple disciplines.

In conclusion,4-Iodo-5-methyl-1H-benzoimidazole (CAS No. 631911-81-4) exemplifies the intersection of structural diversity and functional utility in chemical synthesis. Its unique properties make it indispensable for drug discovery, material science, and industrial applications. As research progresses, this compound will likely continue to inspire new developments, solidifying its position as a key player in advancing scientific knowledge and technological innovation.